Cas no 847985-15-3 (2-chloro-N-(3-chloroquinoxalin-2-yl)benzenesulfonamide)

2-chloro-N-(3-chloroquinoxalin-2-yl)benzenesulfonamide structure
847985-15-3 structure
Product Name:2-chloro-N-(3-chloroquinoxalin-2-yl)benzenesulfonamide
CAS No:847985-15-3
MF:C14H9Cl2N3O2S
MW:354.211159467697
CID:2122075
PubChem ID:23122664
Update Time:2025-04-21

2-chloro-N-(3-chloroquinoxalin-2-yl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-N-(3-chloroquinoxalin-2-yl)benzenesulfonamide
    • SCHEMBL2304255
    • LZOSAGXRTVFGGZ-UHFFFAOYSA-N
    • 2-chloro-N-(3-chloroquinoxalin-2-yl) benzene sulfonamide
    • DA-02412
    • 847985-15-3
    • Inchi: 1S/C14H9Cl2N3O2S/c15-9-5-1-4-8-12(9)22(20,21)19-14-13(16)17-10-6-2-3-7-11(10)18-14/h1-8H,(H,18,19)
    • InChI Key: LZOSAGXRTVFGGZ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1S(NC1C(=NC2C=CC=CC=2N=1)Cl)(=O)=O

Computed Properties

  • Exact Mass: 352.9792531Da
  • Monoisotopic Mass: 352.9792531Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 485
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 80.3Ų
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